Cas no 333769-06-5 (7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product name: 7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 333769-06-5
• MF: C₁₄H₂₁N₅O₃
• MW: 307.348242521286
• CID: 6598194
• PubChem ID: 2991380

7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(2-methoxyethyl)-3-methyl-8-(1-piperidinyl)-
• Oprea1_129573
• UPCMLD0ENAT5782262:001
• AKOS000717678
• F0372-0674
• SR-01000425044
• 7-(2-methoxyethyl)-3-methyl-8-piperidin-1-ylpurine-2,6-dione
• AKOS005504431
• 333769-06-5
• Oprea1_756931
• SR-01000425044-1
• 7-(2-methoxyethyl)-3-methyl-8-(1-piperidinyl)-3,7-dihydro-1H-purine-2,6-dione
• CCG-16173

• Inchi： 1S/C14H21N5O3/c1-17-11-10(12(20)16-14(17)21)19(8-9-22-2)13(15-11)18-6-4-3-5-7-18/h3-9H2,1-2H3,(H,16,20,21)
• InChI Key： SEOJQXDTEPLCFB-UHFFFAOYSA-N
• SMILES： N1(CCOC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 307.16443955g/mol
• Monoisotopic Mass: 307.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9.54±0.70(Predicted)

Additional information on 7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound CAS No. 333769-06-5: A Comprehensive Overview

The compound with CAS No. 333769-06-5, also known as 7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the purine dione class of heterocyclic compounds, which are well-known for their diverse biological activities and applications in drug discovery.

Recent studies have highlighted the potential of 7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione as a promising candidate in the development of novel therapeutic agents. Its unique structural features, including the presence of a methoxyethyl group and a piperidinyl moiety, contribute to its pharmacokinetic properties and bioavailability. Researchers have explored its role in modulating cellular pathways involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the formation of the purine ring system through condensation reactions and subsequent functionalization to introduce the methoxyethyl and piperidinyl substituents. These steps are critical for achieving the desired stereochemistry and regioselectivity necessary for the compound's biological activity.

In terms of applications, CAS No. 333769-06-5 has shown promise in preclinical studies as an inhibitor of specific enzymes involved in metabolic disorders. Its ability to selectively target these enzymes without significant off-target effects has been validated through in vitro assays and animal models. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various protein targets, providing valuable insights into its mechanism of action.

The pharmacological profile of this compound is further enhanced by its favorable absorption characteristics. Studies indicate that it exhibits good solubility in physiological conditions and demonstrates sustained release properties when formulated into appropriate delivery systems. These attributes make it an attractive option for both oral and parenteral administration routes.

From an environmental perspective, the ecological impact of 7-(2-methoxyethyl)-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been evaluated through biodegradation studies. Results suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This information is crucial for regulatory compliance and sustainable manufacturing practices.

In conclusion, CAS No. 333769-06-5 represents a cutting-edge chemical entity with significant potential in drug development. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in addressing unmet medical needs across various therapeutic areas.